Methyl 3-(2-Chlorophenyl)oxirane-2-carboxylate

• IUPAC Name: methyl 3-(2-chlorophenyl)oxirane-2-carboxylate
• InChI: InChI=1S/C10H9ClO3/c1-13-10(12)9-8(14-9)6-4-2-3-5-7(6)11/h2-5,8-9H,1H3
• InChI Key: IZBKXYRRHQIBAQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1C(O1)C2=CC=CC=C2Cl
• Molecular Formula: C10H9ClO3
• Molecular Weight: 212.63 g/mol

Description

“Methyl 3-(2-Chlorophenyl)oxirane-2-carboxylate” is a chemical compound with the molecular formula C10 H9 Cl O3. It is used in life science research and is classified under the category of esters.

Molecular Structure Analysis

The molecular structure of “Methyl 3-(2-Chlorophenyl)oxirane-2-carboxylate” is represented by the InChI code: 1S/C10H9ClO3/c1-13-10(12)9-8(14-9)6-2-4-7(11)5-3-6/h2-5,8-9H,1H3. This indicates the presence of a chlorine atom (Cl), which is attached to the phenyl group of the molecule.

Physical And Chemical Properties Analysis

“Methyl 3-(2-Chlorophenyl)oxirane-2-carboxylate” has a molecular weight of 212.632.

Scientific Research Applications

Chemical Synthesis and Reactivity

Methyl 3-(2-Chlorophenyl)oxirane-2-carboxylate has been utilized in various chemical syntheses. It acts as an efficient alkylating agent for aromatic heterocycles, leading to novel aziridine esters and allowing further chemical transformations, such as the production of pyrroloimidazoles (Alves et al., 2000). Additionally, its reaction with other compounds has been studied for the synthesis of specific esters, demonstrating its versatility in creating complex molecular structures (Shi et al., 2005).

Crystallography and Molecular Modeling

Studies have also focused on the crystal structure and computational modeling of this compound. The crystal structures of related anticonvulsant enaminones, including methyl 3-(2-Chlorophenyl)oxirane-2-carboxylate, have been determined, providing insights into their molecular conformations and hydrogen bond networks (Kubicki et al., 2000). Furthermore, detailed crystallography and computational study on similar compounds reveal intricate inter- and intra-interactions of molecules in the crystal packing, highlighting the compound's significance in understanding molecular interactions and properties (Tao et al., 2020).

Environmental and Agricultural Applications

In the environmental domain, surface carboxylated nanocomposites involving the oxirane functionality have been studied for their potential in activating molecular oxygen for the degradation of environmental pollutants (Ding et al., 2017). Additionally, a novel grass herbicide, containing an oxirane moiety similar to Methyl 3-(2-Chlorophenyl)oxirane-2-carboxylate, was developed for use in agricultural settings, further indicating the compound's relevance in this sector (Jikihara & Hosokawa, 2001).

Mechanism of Action

The mechanism of action for the reaction of oxiranes with carboxylic acids, catalyzed by tertiary amines, involves a series of parallel consecutive stages: quaternization of the tertiary amine by the activated oxirane, followed by the participation of the carboxylate anion in the ring-opening of both nonactivated and activated oxirane.